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Compound of Interest

Compound Name: Disodium glutarate

Cat. No.: B076919

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of disodium
glutarate, ensuring compliance and minimizing risk.

Disodium glutarate, the sodium salt of glutaric acid, is not classified as a hazardous
substance according to available Safety Data Sheets (SDS). This classification is a key
determinant in its proper disposal protocol. Unlike its acidic precursor, glutaric acid, which is
corrosive and causes severe skin burns and eye damage, disodium glutarate is a neutralized
salt with significantly reduced hazardous properties.[1][2][3][4]

Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate personal protective equipment
(PPE) is worn, including safety glasses, gloves, and a lab coat.

Quantitative Data Summary

While specific quantitative toxicity data for disodium glutarate is limited due to its non-
hazardous classification, the following table includes data for its parent compound, glutaric
acid, for reference and to highlight the change in properties upon neutralization.
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Chemical Property Value Source
Glutaric Acid Molecular Formula C5H804 [2]
Molecular Weight 132.11 g/mol [2]

Melting Point 92-99°C [1]

Boiling Point 302 °C [1]

Causes severe skin

Hazard Classification burns and eye [2][3]
damage.

Disodium Glutarate Molecular Formula C5H6Na204

Molecular Weight 176.08 g/mol

o Not classified as
Hazard Classification
hazardous.

Step-by-Step Disposal Protocol

The primary method for the disposal of non-hazardous, water-soluble chemicals like disodium
glutarate is drain disposal, with adherence to local regulations.

Step 1: Verify Local Regulations Before proceeding, confirm that your institution and local
wastewater treatment authority permit the drain disposal of non-hazardous chemical salts.
Regulations can vary, so this initial verification is crucial.

Step 2: Prepare the Solution

o For solid disodium glutarate, dissolve it in a sufficient amount of water to create a dilute
solution (e.g., less than 5% concentration).

o For existing aqueous solutions of disodium glutarate, ensure they are at a neutral pH
(between 5.5 and 9.0).[5]

Step 3: Select the Appropriate Disposal Location

o Use a laboratory sink that is connected to the sanitary sewer system.[5][6]
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» Crucially, never use a storm drain, as these often lead directly to the environment without
treatment.[5][6]

Step 4: Execute the Drain Disposal
e Turn on the cold water to a steady, moderate flow.[7]
e Slowly pour the dilute disodium glutarate solution down the drain.[7]

o Continue to flush the drain with a generous amount of water for at least two minutes after the
solution has been poured.[5][7] This ensures the chemical is adequately diluted and flushed
from the plumbing.

Step 5: Document the Disposal Record the date, chemical name, approximate quantity, and
method of disposal in your laboratory's waste disposal log.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
disodium glutarate.
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Start: Disodium Glutarate Disposal

Consult Safety Data Sheet (SDS)

Is the chemical classified as hazardous?

Dispose as Solid Waste (check local regulations) Check local regulations for drain disposal permission

Follow alternative non-hazardous waste disposal procedures Grepare dilute aqueous solution (pH 55-9.03

Slowly pour down sanitary sewer drain with copious amounts of water

Click to download full resolution via product page

Disposal decision workflow for disodium glutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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